Cas no 149576-26-1 (Pyridinium,1-[3-(hexadecyloxy)-2-methoxypropyl]-3-(hydroxymethyl)-, bromide (1:1))

Pyridinium,1-[3-(hexadecyloxy)-2-methoxypropyl]-3-(hydroxymethyl)-, bromide (1:1) Properties

Names and Identifiers

• Pyridinium,1-[3-(hexadecyloxy)-2-methoxypropyl]-3-(hydroxymethyl)-, bromide (1:1)
• [1-(3-hexadecoxy-2-methoxypropyl)pyridin-1-ium-3-yl]methanol
• 1-[3-(hexadecyloxy)-2-methoxypropyl]-3-(hydroxymethyl)pyridinium
• 1-[3-(hexadecyloxy)-2-methoxypropyl]-3-(hydroxymethyl)pyridinium bromide
• Hmhm-pyridinium bromide
• N-(3-(Hexadecyloxy)-2-methoxypropyl)-3-(hydroxymethyl)pyridinium
• DTXSID40933681
• [1-(3-hexadecoxy-2-methoxypropyl)pyridin-1-ium-3-yl]methanol;bromide
• 1-[3-(HEXADECYLOXY)-2-METHOXYPROPYL]-3-(HYDROXYMETHYL)PYRIDIN-1-IUM BROMIDE
• CHEMBL64603
• 149576-26-1
• +Expand

• InChIKey： OXPKEWYJGZOESS-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H48NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-30-24-26(29-2)22-27-19-17-18-25(21-27)23-28/h17-19,21,26,28H,3-16,20,22-24H2,1-2H3/q+1
• SMILES： CCCCCCCCCCCCCCCCOCC(C[N+]1=CC=CC(CO)=C1)OC

Computed Properties

• Exact Mass: 422.36364
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 21
• Monoisotopic Mass: 501.28176g/mol
• Heavy Atom Count: 31
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 42.6Ų

Experimental Properties

• PSA: 42.57